3-Methoxy-4-(2-(methylsulfonyl)ethoxy)benzoic acid

• Molecular Formula: C11H14O6S
• Molecular Weight: 274.29 g/mol
• IUPAC Name: 3-methoxy-4-(2-methylsulfonylethoxy)benzoic acid
• InChI: InChI=1S/C11H14O6S/c1-16-10-7-8(11(12)13)3-4-9(10)17-5-6-18(2,14)15/h3-4,7H,5-6H2,1-2H3,(H,12,13)
• InChI Key: VPRNKGGLBQOHSR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)OCCS(=O)(=O)C

Description

3-Methoxy-4-(2-(methylsulfonyl)ethoxy)benzoic acid is a useful research compound. Its molecular formula is C11H14O6S and its molecular weight is 274.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 3-methoxy-4-(2-(methylsulfonyl)ethoxy)benzoate (30 mg, 0.099 mmol) was taken up in water (1.2 mL), H2SO4 (200 μL, 3.8 mmol), and AcOH (1300 μL, 23 mmol). The mixture was heated at 90° C. for 6 h before it was cooled to ambient temperature and was concentrated under vacuum. The residue was purified by column chromatography (1-40% MeOH/DCM) to give 3-methoxy-4-(2-(methylsulfonyl)ethoxy)benzoic acid. ESI-MS m/z calc. 274.1. found 275.1 (M+1)+; Retention time: 0.69 minutes (3 min run).